Cas no 340993-46-6 (4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 340993-46-6
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 5435865
• Update Time: 2025-10-30

4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-{[(E)-(2,4-diethoxyphenyl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

• Inchi： 1S/C22H25N3O3/c1-5-27-19-13-12-17(20(14-19)28-6-2)15-23-21-16(3)24(4)25(22(21)26)18-10-8-7-9-11-18/h7-15H,5-6H2,1-4H3
• InChI Key： WRULMTWLAYPMCA-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(N=CC2=CC=C(OCC)C=C2OCC)C(=O)N1C1=CC=CC=C1

Additional information on 4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

Comprehensive Analysis of 4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 340993-46-6)

The compound 4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 340993-46-6) is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique pyrazolone core, combined with a diethoxyphenyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and advanced material design.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The E-configuration of the methylideneamino group plays a critical role in its stability and interaction with biological targets. Recent studies highlight its utility in developing antioxidant agents and enzyme inhibitors, aligning with the growing demand for therapeutic innovations in chronic diseases. The diethoxy moiety further enhances its solubility, making it suitable for formulation optimization in medicinal chemistry.

From an industrial perspective, CAS No. 340993-46-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste during its production, addressing the global push for eco-friendly manufacturing. Its phenyl-pyrazolone scaffold also finds relevance in dye chemistry, particularly for creating high-performance pigments with improved lightfastness.

Another trending topic is the compound’s potential in neuropharmacology. Preliminary data suggest its derivatives may modulate neurotransmitter receptors, sparking interest in central nervous system (CNS) drug development. This aligns with the surge in searches for neuroprotective compounds and cognitive enhancers. Its structural analogs are being screened for anti-inflammatory and analgesic properties, catering to the rising prevalence of neurodegenerative disorders.

In materials science, the conjugated system of 4-(E)-(2,4-diethoxyphenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one offers intriguing optoelectronic properties. Its ability to absorb and emit light in specific wavelengths makes it a candidate for OLEDs and solar cell additives. This connects with the booming interest in renewable energy technologies and smart materials.

Quality control and analytical characterization of this compound are also frequently searched topics. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity and stereochemical integrity. Regulatory compliance, especially in pharmaceutical GMP, underscores the need for precise batch-to-batch consistency.

In summary, CAS No. 340993-46-6 represents a multifaceted compound with applications spanning biomedicine, materials engineering, and industrial chemistry. Its structure-activity relationships continue to inspire innovations, making it a focal point for interdisciplinary research. As scientific inquiries evolve, this molecule remains at the forefront of cutting-edge discoveries.